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Compound of Interest

Compound Name: 1-Propanol

Cat. No.: B7761284

Essential Safety and Handling Guide for 1-
Propanol

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides immediate, essential safety and logistical
information for handling 1-Propanol, including personal protective equipment (PPE),
operational plans, and disposal protocols.

Key Safety and Physical Properties

A clear understanding of 1-Propanol's properties is the first step toward safe handling. The
following table summarizes its key quantitative data.
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Property Value

Flash Point 15 °C (59 °F) - Closed Cupl[1]
Autoignition Temperature 412 °C (775 °F)[1]

OSHA Permissible Exposure Limit (PEL) TWA 200 ppm (500 mg/m3)[2]
ACGIH Threshold Limit Value (TLV) TWA 100 ppm[2]

TWA 200 ppm (500 mg/m3), STEL 250 ppm

NIOSH Recommended Exposure Limit (REL)
(625 mg/m?3)[2]

Boiling Point 97 °C (207 °F)[2]
Melting Point -127 °C (-197 °F)[2]
Density 0.804 g/cm?3 at 25 °C (77 °F)[2]

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit

Personal Protective Equipment (PPE)

When handling 1-Propanol, the use of appropriate personal protective equipment is mandatory
to prevent exposure.

o Eye and Face Protection: Chemical safety goggles and/or a face shield are essential to
protect against splashes.[3]

e Hand Protection: Chemical-resistant gloves, such as nitrile rubber or chloroprene, should be
worn. For full contact, a glove with a minimum thickness of 0.4 mm is recommended,
providing a breakthrough time of over 480 minutes. For splash contact, a 0.65 mm thick
glove with a breakthrough time of over 120 minutes is suitable.[2]

o Respiratory Protection: If vapors or aerosols are generated, a respirator with an appropriate
filter (e.g., Filter A for organic compound vapors) is required.[2] All respiratory protection
must be used in accordance with a comprehensive respiratory protection program.

» Skin and Body Protection: Flame-retardant and antistatic protective clothing should be worn
to minimize skin contact and prevent static discharge.[2] A safety shower and eye wash
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station must be readily available in the work area.[3]

Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical for maintaining a safe
laboratory environment.

Handling:

Ventilation: Always handle 1-Propanol in a well-ventilated area or under a chemical fume
hood to minimize inhalation of vapors.[3][4]

« Ignition Sources: Keep away from open flames, sparks, hot surfaces, and other sources of
ignition.[2][3][4] "No Smoking" signs should be posted in handling and storage areas.[3]

o Equipment: Use non-sparking tools and explosion-proof electrical and lighting equipment.[3]
[4] All equipment used when handling the product must be grounded to prevent the buildup
of electrostatic charge.[5][6]

o Personal Hygiene: Wash hands thoroughly after handling.[7][8] Avoid contact with skin and
eyes.[4]

Storage:

o Containers: Store in tightly closed, properly labeled containers made of compatible materials
such as glass, HDPE plastic, or lined metal drums.[3][9]

» Conditions: Store in a cool, dry, well-ventilated, and fireproof area, away from direct sunlight
and heat sources.[3][4] The recommended storage temperature is between 15°C and 25°C.

[°]

e Segregation: Store separately from strong oxidants and other incompatible materials.[4]

Spill and Disposal Procedures

In the event of a spill or for routine disposal, the following procedures must be followed to
mitigate risks and ensure environmental safety.
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Spill Response:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.[3]
Eliminate Ignition Sources: Remove all sources of ignition from the immediate area.[3][5]

Containment: Stop or reduce the discharge if it is safe to do so.[3] Contain the spill using
inert absorbent material such as sand or dry earth.[4][5] Do not touch the spilled material or
the contaminated absorbent.[3]

Cleanup: Use clean, non-sparking tools to collect the absorbed material and place it in a
suitable, labeled container for disposal.[5][6]

Decontamination: Flush the spill area with copious amounts of water.[3]

Disposal:

Regulations: All disposal methods must be in accordance with local, state, and federal
regulations.[3][10] Consult your institution's environmental health and safety (EHS) office for
specific guidance.[10]

Waste Containers: Collect 1-Propanol waste in a clearly labeled, tightly sealed chemical
waste container.[10] Do not mix with other waste.[2]

Hazardous Waste: Arrange for disposal through a certified hazardous waste contractor or
facility.[10] For small, uncontaminated quantities, disposal down the drain may be
permissible if explicitly approved by the local water authority, after significant dilution with
water.[10]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

o Eye Contact: Immediately flush eyes with large amounts of gently running water for at least

15-20 minutes, holding the eyelids open.[1][3] Remove contact lenses if present and easy to
do.[4] Seek immediate medical attention.[1][3]
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» Skin Contact: Remove all contaminated clothing immediately.[4] Flush the affected skin with
plenty of water.[5] If irritation persists, seek medical attention.[3]

 Inhalation: Move the person to fresh air at once.[4][5] If breathing is difficult or has stopped,
provide respiratory support and seek immediate medical attention.[5]

 Ingestion: Rinse the mouth with water.[4] Do NOT induce vomiting.[1] If the person is
conscious and can swallow, give up to 200 ml of water for dilution.[4] Seek immediate
medical attention.

Experimental Workflow and Safety Logic

To ensure operational safety, a clear workflow should be established for any experiment
involving 1-Propanol. The following diagrams illustrate the logical steps for safe handling and
emergency spill response.
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Caption: Workflow for Safe Handling of 1-Propanol.
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Caption: Decision Logic for 1-Propanol Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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